Octahydro-2,5-dimethylpentalene-2,5-imin-7-yloxy

• Molecular Formula: C10H16NO
• Molecular Weight: 166.24 g/mol
• InChI: InChI=1S/C10H16NO/c1-9-3-7-5-10(2,11(9)12)6-8(7)4-9/h7-8H,3-6H2,1-2H3
• InChI Key: YSNGTNPJJSRPHQ-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3CC(N1[O])(CC3C2)C

Description

Octahydro-2,5-dimethylpentalene-2,5-imin-7-yloxy is a chemical compound with the molecular formula C10H16NO. It is known for its unique structure and properties, making it a subject of interest in various scientific fields. This compound is often used as a selective oxidation catalyst .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Octahydro-2,5-dimethylpentalene-2,5-imin-7-yloxy typically involves the reaction of pentalene derivatives with specific reagents under controlled conditions. The exact synthetic route can vary, but it generally includes steps such as cyclization and functional group modifications .

Industrial Production Methods: Industrial production of this compound may involve large-scale chemical processes that ensure high yield and purity. These processes often utilize advanced techniques such as continuous flow reactors and automated synthesis systems to optimize reaction conditions and minimize by-products .

Chemical Reactions Analysis

Types of Reactions: Octahydro-2,5-dimethylpentalene-2,5-imin-7-yloxy undergoes various chemical reactions, including:

Oxidation: It acts as a selective oxidation catalyst, facilitating the conversion of specific substrates into their oxidized forms.

Reduction: Under certain conditions, it can participate in reduction reactions, although this is less common.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common reagents include oxygen or hydrogen peroxide, often in the presence of a solvent like acetonitrile.

Reduction: Reducing agents such as sodium borohydride may be used.

Substitution: Various nucleophiles or electrophiles can be employed depending on the desired substitution.

Major Products: The major products formed from these reactions depend on the specific substrates and conditions used. For example, oxidation reactions typically yield oxidized derivatives of the starting materials .

Scientific Research Applications

Octahydro-2,5-dimethylpentalene-2,5-imin-7-yloxy has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in organic synthesis, particularly in selective oxidation reactions.

Biology: The compound’s unique properties make it useful in studying enzyme mimetics and biochemical pathways.

Medicine: Research is ongoing into its potential therapeutic applications, including its role in drug development.

Industry: It is employed in the production of fine chemicals and pharmaceuticals due to its catalytic properties.

Mechanism of Action

The mechanism by which Octahydro-2,5-dimethylpentalene-2,5-imin-7-yloxy exerts its effects involves its ability to facilitate electron transfer processes. As a selective oxidation catalyst, it interacts with substrates to promote the transfer of electrons, leading to the formation of oxidized products. The molecular targets and pathways involved in these reactions are still under investigation, but they likely include key enzymes and redox-active sites .

Comparison with Similar Compounds

Octahydro-2,5-dimethylpentalene: A related compound with similar structural features but different functional groups.

Pentalene derivatives: Various pentalene-based compounds share structural similarities and may exhibit comparable reactivity.

Uniqueness: Octahydro-2,5-dimethylpentalene-2,5-imin-7-yloxy stands out due to its specific functional groups that confer unique catalytic properties. Its ability to selectively oxidize substrates makes it particularly valuable in both research and industrial applications .